methyl 2-[({1-[(4-methoxyphenyl)sulfonyl]-4-piperidinyl}carbonyl)amino]benzoate

• IUPAC Name: methyl 2-[[1-(4-methoxyphenyl)sulfonylpiperidine-4-carbonyl]amino]benzoate
• InChI: InChI=1S/C21H24N2O6S/c1-28-16-7-9-17(10-8-16)30(26,27)23-13-11-15(12-14-23)20(24)22-19-6-4-3-5-18(19)21(25)29-2/h3-10,15H,11-14H2,1-2H3,(H,22,24)
• InChI Key: ZXVDAIYAVPNMGX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NC3=CC=CC=C3C(=O)OC
• Molecular Formula: C21H24N2O6S
• Molecular Weight: 432.5 g/mol

Description

Methyl 2-[({1-[(4-methoxyphenyl)sulfonyl]-4-piperidinyl}carbonyl)amino]benzoate, also known as MPPC, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of methyl 2-[({1-[(4-methoxyphenyl)sulfonyl]-4-piperidinyl}carbonyl)amino]benzoate is not fully understood. However, it is believed that methyl 2-[({1-[(4-methoxyphenyl)sulfonyl]-4-piperidinyl}carbonyl)amino]benzoate works by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
methyl 2-[({1-[(4-methoxyphenyl)sulfonyl]-4-piperidinyl}carbonyl)amino]benzoate has been shown to have several biochemical and physiological effects. It can reduce the production of pro-inflammatory cytokines, inhibit the growth of cancer cells, and induce apoptosis (programmed cell death) in cancer cells. methyl 2-[({1-[(4-methoxyphenyl)sulfonyl]-4-piperidinyl}carbonyl)amino]benzoate has also been shown to have antioxidant properties and can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 2-[({1-[(4-methoxyphenyl)sulfonyl]-4-piperidinyl}carbonyl)amino]benzoate in lab experiments is that it is relatively easy to synthesize and purify. methyl 2-[({1-[(4-methoxyphenyl)sulfonyl]-4-piperidinyl}carbonyl)amino]benzoate is also stable under normal laboratory conditions. However, one limitation of using methyl 2-[({1-[(4-methoxyphenyl)sulfonyl]-4-piperidinyl}carbonyl)amino]benzoate is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on methyl 2-[({1-[(4-methoxyphenyl)sulfonyl]-4-piperidinyl}carbonyl)amino]benzoate. One area of interest is the development of methyl 2-[({1-[(4-methoxyphenyl)sulfonyl]-4-piperidinyl}carbonyl)amino]benzoate-based therapies for inflammatory diseases and cancer. Another area of interest is the further investigation of the mechanism of action of methyl 2-[({1-[(4-methoxyphenyl)sulfonyl]-4-piperidinyl}carbonyl)amino]benzoate, which could lead to the development of more targeted therapies. Additionally, future research could focus on optimizing the synthesis and purification of methyl 2-[({1-[(4-methoxyphenyl)sulfonyl]-4-piperidinyl}carbonyl)amino]benzoate to make it more accessible for scientific research.

Scientific Research Applications

Methyl 2-[({1-[(4-methoxyphenyl)sulfonyl]-4-piperidinyl}carbonyl)amino]benzoate has been the subject of several scientific studies due to its potential therapeutic applications. One study found that methyl 2-[({1-[(4-methoxyphenyl)sulfonyl]-4-piperidinyl}carbonyl)amino]benzoate has anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines in vitro. Another study found that methyl 2-[({1-[(4-methoxyphenyl)sulfonyl]-4-piperidinyl}carbonyl)amino]benzoate can inhibit the growth of cancer cells in vitro and in vivo.